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Compound of Interest

Compound Name: 2-Methoxyethyl Chloroacetate

CAS No.: 13361-36-9

Cat. No.: B081098

Get Quote

Preamble and Scope
This document provides a comprehensive guide for the safe handling of 2-Methoxyethyl
chloroacetate (CAS No. 10363-73-2) for researchers, scientists, and professionals in drug

development. 2-Methoxyethyl chloroacetate is a reactive chemical intermediate, classified as

an alkylating agent and a combustible liquid that is a skin and eye irritant. Due to its chemical

nature, it requires stringent safety protocols to mitigate risks of exposure and physical hazards.

This standard operating procedure (SOP) outlines the necessary precautions, personal

protective equipment (PPE), and emergency procedures to ensure a safe laboratory

environment.

Hazard Identification and Risk Assessment
A thorough understanding of the potential hazards is critical before handling 2-Methoxyethyl
chloroacetate.

2.1. Physicochemical Properties
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Property Value Source

CAS Number 10363-73-2 TCI

Molecular Formula C₅H₉ClO₃ TCI

Molecular Weight 152.58 g/mol TCI

Appearance Colorless to light yellow liquid TCI

Boiling Point 184-186 °C TCI

Flash Point 87 °C TCI

Density 1.19 g/cm³ TCI

2.2. Toxicological Hazards

Direct toxicological data for 2-Methoxyethyl chloroacetate is limited. Therefore, a

conservative approach is warranted, drawing analogies from structurally similar compounds

such as other chloroacetates and methoxyethyl derivatives.

Skin and Eye Irritation: 2-Methoxyethyl chloroacetate is confirmed to cause skin and

serious eye irritation.[1]

Acute Toxicity: Related chloroacetate compounds are known to be toxic if swallowed, in

contact with skin, or if inhaled.[2][3] For instance, ethyl 2-chloroacetoacetate has an oral

LD50 of 402 mg/kg in rats.[4]

Respiratory Irritation: Inhalation may cause respiratory tract irritation.[2]

Reproductive Toxicity: The methoxyethyl moiety is associated with reproductive and

developmental toxicity.[5] For example, 2-methoxyethyl acetate is known to potentially impair

fertility or harm an unborn child.[5] Therefore, 2-Methoxyethyl chloroacetate should be

handled as a suspected reproductive toxin.[6][7][8][9][10]

Alkylating Agent: As a chloroacetate, this compound is an alkylating agent. Alkylating agents

are often reactive and can have mutagenic or carcinogenic properties, although specific data

for this compound is unavailable.
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2.3. Physical and Chemical Hazards

Combustibility: It is a combustible liquid and should be kept away from heat, sparks, and

open flames.[2]

Reactivity: It is incompatible with strong acids, strong bases, oxidizing agents, and reducing

agents.[4] Contact with these materials should be avoided. Hazardous decomposition

products upon combustion include hydrogen chloride, carbon monoxide, and carbon dioxide.

[3][4]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to protection, starting with engineering controls and supplemented by

appropriate PPE, is mandatory.

3.1. Engineering Controls

All manipulations of 2-Methoxyethyl chloroacetate that could generate vapors, mists, or

aerosols must be conducted within a certified chemical fume hood.[2][11] The fume hood

provides primary containment and protects the user from inhalation exposure.

3.2. Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Viton®, Butyl rubber).

Double-gloving is

recommended.

To prevent skin contact and

absorption. Chloroacetates

can be absorbed through the

skin.[12]

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

To protect against splashes

and vapors that can cause

serious eye irritation or

damage.

Body Protection

A chemical-resistant lab coat,

worn fully buttoned, and a

chemical-resistant apron.

To protect against skin contact

from spills.

Footwear
Closed-toe shoes made of a

non-porous material.
To protect feet from spills.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

may be required for certain

operations, such as large-

scale transfers or in the event

of a ventilation failure.

To prevent inhalation of

harmful vapors.

Standard Operating Protocols
4.1. Pre-Handling Checklist

Verify that the chemical fume hood is functioning correctly.

Ensure an emergency eyewash and safety shower are accessible and unobstructed.[4]

Assemble all necessary equipment and reagents.

Don all required PPE as outlined in section 3.2.

4.2. Handling and Dispensing
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Perform all transfers of 2-Methoxyethyl chloroacetate within the chemical fume hood.

Use a syringe or pipette for transferring small volumes to minimize the risk of spills.

For larger volumes, use a sealed dispensing system or a funnel.

Keep containers of 2-Methoxyethyl chloroacetate sealed when not in use.

4.3. During the Reaction

Ensure the reaction apparatus is properly assembled and secured.

If heating the reaction, use a heating mantle with a temperature controller. Do not use an

open flame.

Maintain constant vigilance of the reaction, especially if there is a potential for exothermic

activity.

4.4. Post-Handling and Decontamination

Wipe down the work area within the fume hood with a suitable decontaminating solution

(e.g., a mild soap and water solution), followed by a clean water rinse.

Properly seal and store the 2-Methoxyethyl chloroacetate container.

Dispose of all contaminated materials as hazardous waste.

Remove PPE in the correct order to prevent self-contamination and wash hands thoroughly

with soap and water.[11]

Diagram 1: Safe Handling Workflow
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Workflow for Handling 2-Methoxyethyl Chloroacetate
Preparation

- Verify fume hood
- Check safety equipment

- Don PPE

Handling in Fume Hood
- Aliquot and dispense

- Keep containers sealed

Reaction Monitoring
- Secure apparatus
- Controlled heating

- Monitor for exotherms

Post-Handling
- Decontaminate work area
- Seal and store chemical

- Dispose of waste

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of 2-Methoxyethyl chloroacetate.

Storage Requirements
Store 2-Methoxyethyl chloroacetate in a cool, dry, and well-ventilated area.

Keep the container tightly closed and clearly labeled with the chemical name and all relevant

hazard warnings.

Store away from incompatible materials such as strong acids, strong bases, oxidizing

agents, and reducing agents.[4]
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Use secondary containment to prevent the spread of material in case of a leak.

Emergency Procedures
6.1. Spills

Minor Spill (inside a fume hood):

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbent material into a sealed, labeled container for hazardous waste

disposal.

Decontaminate the area.

Major Spill (outside a fume hood):

Evacuate the laboratory immediately.

Alert emergency services and the institutional safety office.

Restrict access to the area.

Cleanup should only be performed by trained emergency response personnel.

6.2. Personnel Exposure

Inhalation: Move the individual to fresh air. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15

minutes, holding the eyelids open. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.
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Diagram 2: Emergency Response Decision Tree

Emergency Response for 2-Methoxyethyl Chloroacetate

Emergency Event

Spill? Personnel Exposure?

Inside Fume Hood?

Yes

Evacuate & Call for Help

No Inhalation?

Yes

Skin/Eye Contact?

Yes

Ingestion?

Yes

Minor Spill Protocol

Yes No

Move to Fresh Air
Seek Medical Aid

Flush with Water (15 min)
Seek Medical Aid

Do NOT Induce Vomiting
Seek Medical Aid

Click to download full resolution via product page

Caption: A decision tree for responding to emergencies involving 2-Methoxyethyl
chloroacetate.

Waste Disposal
All waste materials contaminated with 2-Methoxyethyl chloroacetate, including empty

containers, used PPE, and spill cleanup materials, must be disposed of as hazardous chemical

waste. Follow all institutional, local, and national regulations for hazardous waste disposal. Do

not pour this chemical down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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